Cas no 2228327-23-7 (1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol)

• Product Name: 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol
• CAS No: 2228327-23-7
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 6259286
• PubChem ID: 165697818
• Update Time: 2025-05-20

1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol
• 1-{[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]methyl}cyclopropan-1-ol
• 2228327-23-7
• EN300-1769768

• Inchi： 1S/C11H12N4O/c16-11(4-5-11)7-8-2-1-3-9(6-8)10-12-14-15-13-10/h1-3,6,16H,4-5,7H2,(H,12,13,14,15)
• InChI Key： HQCDKIYMORKKCK-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C3N=NNN=3)C=2)CC1

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.7Ų

Additional information on 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol

Introduction to 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol (CAS No. 2228327-23-7)

1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol (CAS No. 2228327-23-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-hypertensive, and anti-cancer properties.

The molecular structure of 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol consists of a cyclopropane ring substituted with a benzyl group, which is further functionalized with a tetrazole moiety. The presence of the tetrazole group imparts significant chemical stability and reactivity to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of tetrazole derivatives in the treatment of cardiovascular diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that compounds similar to 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol exhibit potent angiotensin-converting enzyme (ACE) inhibitory activity. This property is crucial for managing hypertension and related cardiovascular conditions.

In addition to its cardiovascular benefits, 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol has shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. Furthermore, it has a reasonable half-life and can be effectively eliminated from the body without significant accumulation.

In terms of safety and toxicity, preliminary studies suggest that 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol is well tolerated at therapeutic doses. Animal models have shown no significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthesis of 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol involves several well-established chemical reactions. The key steps include the formation of the cyclopropane ring through a ring-closing metathesis reaction and the subsequent introduction of the tetrazole moiety via a nucleophilic substitution reaction. These synthetic routes are scalable and can be adapted for large-scale production if needed.

In conclusion, 1-{3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethyl}cyclopropan-1-ol (CAS No. 2228327-23-7) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable addition to the arsenal of compounds being explored for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.